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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375 Get Quote

Molecular Structure and Isomerism
Perfluoroperhydrophenanthrene is a saturated polycyclic perfluorocarbon. Its structure

consists of a phenanthrene skeleton where all hydrogen atoms have been replaced by fluorine

atoms. This complete fluorination imparts exceptional chemical and thermal stability, high

density, and hydrophobicity.[1][2]

The commercial product is a mixture of several stereoisomers.[2][3] The stereochemistry of the

fused rings determines the overall three-dimensional shape of the molecule. The hydrogenated

analog, perhydrophenanthrene, can exist in six possible conformations, and it is expected that

perfluoroperhydrophenanthrene exhibits a similar isomeric complexity.[4]

The nomenclature for these isomers describes the relative orientation of the hydrogen (or in

this case, fluorine) atoms at the ring junctions. The main isomers of the perhydrophenanthrene

backbone are:[1][4]

trans-anti-trans

cis-anti-trans

cis-syn-trans

cis-anti-cis
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cis-syn-cis

trans-syn-trans

The cis or trans prefix refers to the fusion of the individual rings, while syn and anti describe the

relationship of the outer rings to each other. For instance, the trans-syn-trans isomer is notable

because its central ring is forced into a boat conformation.
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Pre-operative State

Intra-operative Procedure

Post-operative Outcome

Retinal Detachment with Proliferative Vitreoretinopathy (PVR)

Core Vitrectomy and Removal of Vitreous Hemorrhage

Inject Perfluoroperhydrophenanthrene over the Optic Nerve

Heavy Liquid Flattens the Retina and Displaces Subretinal Fluid

Membrane Peeling and Removal of Tractional Bands

Endolaser Photocoagulation around Retinal Tears

Fluid-Air Exchange and Removal of Perfluoroperhydrophenanthrene

Injection of Gas or Silicone Oil

Anatomically Reattached Retina
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Sample Preparation

Optical Clearing

Imaging and Analysis

Harvest and Fix Biological Tissue (e.g., with PFA)

Dehydrate Tissue in an Ethanol or tert-Butanol Series

Incubate Tissue in Perfluoroperhydrophenanthrene

Refractive Index of Tissue is Matched, Reducing Light Scatter

Tissue Becomes Optically Transparent

Mount Cleared Tissue for Microscopy

Acquire High-Resolution 3D Images (e.g., Confocal, Light-Sheet)

Analyze Cellular and Sub-cellular Structures in Deep Tissue

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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